Cas no 1807036-62-9 (4-Cyano-3-ethyl-2-methoxybenzoic acid)

• Product Name: 4-Cyano-3-ethyl-2-methoxybenzoic acid
• CAS No: 1807036-62-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5010257
• Update Time: 2025-10-29

4-Cyano-3-ethyl-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-ethyl-2-methoxybenzoic acid

• Inchi： 1S/C11H11NO3/c1-3-8-7(6-12)4-5-9(11(13)14)10(8)15-2/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： XOUKEDLURMODKQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=C(C#N)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on 4-Cyano-3-ethyl-2-methoxybenzoic acid

4-Cyano-3-Ethyl-2-Methoxybenzoic Acid: A Comprehensive Overview

4-Cyano-3-ethyl-2-methoxybenzoic acid, with the CAS number 1807036-62-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with cyano and ethyl groups at specific positions on the aromatic ring. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 4-cyano-3-ethyl-2-methoxybenzoic acid involves a series of well-established organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to enhance efficiency and reduce environmental impact. These advancements highlight the compound's potential for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of chemical properties, 4-cyano-3-ethyl-2-methoxybenzoic acid exhibits strong acidity due to the carboxylic acid group. The cyano group contributes to the compound's ability to participate in hydrogen bonding, while the ethyl group introduces steric effects that influence its solubility and reactivity. The methoxy group at position 2 plays a crucial role in modulating electronic effects, making the compound versatile in its interactions with other molecules.

The biological activity of 4-cyano-3-ethyl-2-methoxybenzoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of cyclooxygenase enzymes. Additionally, research has shown promising results in its application as an antimicrobial agent, particularly against gram-positive bacteria. These findings underscore its potential in drug development and therapeutic interventions.

In the realm of materials science, 4-cyano-3-ethyl-2-methoxybenzoic acid has been explored for its role in the synthesis of advanced materials such as polymers and coordination compounds. Its ability to form hydrogen bonds makes it an ideal candidate for designing self-healing materials or stimuli-responsive systems. Recent breakthroughs in this area have opened new avenues for its application in nanotechnology and smart materials.

The environmental impact of 4-cyano-3-ethyl-2-methoxybenzoic acid has also been a topic of interest. Studies have evaluated its biodegradability and toxicity profiles, revealing that it poses minimal risk to aquatic ecosystems under controlled conditions. These findings are critical for ensuring sustainable practices in its production and use.

In conclusion, 4-cyano-3-ethyl-2-methoxybenzoic acid, with CAS number 1807036-62-9, stands out as a multifaceted compound with applications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in chemistry and beyond.